Cas no 1327642-07-8 (1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide
• CAS No: 1327642-07-8
• MF: C₂₁H₂₄FN₃O
• MW: 353.433168411255
• CID: 5887984
• PubChem ID: 49754687
• Update Time: 2025-07-21

1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide
• VU0531781-1
• 1327642-07-8
• F6089-8091
• 1-(4-fluorophenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]cyclopropane-1-carboxamide
• 1-(4-fluorophenyl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide
• AKOS024531748
• 1-(4-fluorophenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide

• Inchi： 1S/C21H24FN3O/c22-18-6-4-17(5-7-18)21(10-11-21)20(26)24-15-16-8-13-25(14-9-16)19-3-1-2-12-23-19/h1-7,12,16H,8-11,13-15H2,(H,24,26)
• InChI Key： MDXWQHGFGSNMGX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NCC2CCN(C3C=CC=CN=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 353.19034056g/mol
• Monoisotopic Mass: 353.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide (CAS No. 1327642-07-8)

The compound 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide (CAS No. 1327642-07-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropane core linked to a 4-fluorophenyl group and a piperidin-4-ylmethyl moiety, makes it a promising candidate for drug development. Researchers are particularly interested in its potential applications in targeting specific receptors or enzymes, given its structural complexity and functional diversity.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide compound aligns with this trend, as its fluorophenyl and pyridinyl components are known to enhance binding affinity and metabolic stability. These attributes are critical for developing next-generation therapeutics, especially in oncology and neurology, where targeted drug delivery and blood-brain barrier penetration are key challenges.

The synthesis of 1327642-07-8 involves multi-step organic reactions, including amide coupling and cyclization techniques, which are well-documented in peer-reviewed journals. Its CAS number serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Given the growing interest in structure-activity relationship (SAR) studies, this compound's molecular weight (approximately 353.4 g/mol) and logP value (estimated at 3.2) are frequently analyzed to predict its pharmacokinetic properties.

From a commercial perspective, 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its inclusion in compound libraries highlights its relevance in drug discovery pipelines. Additionally, the rise of AI-driven drug design has further amplified its visibility, as computational models increasingly prioritize molecules with heterocyclic scaffolds and fluorinated aromatic rings for virtual screening.

Safety and regulatory compliance are paramount when handling 1327642-07-8. While it is not classified as a hazardous substance, standard laboratory protocols for chemical storage and waste disposal must be followed. Researchers are advised to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage. The compound's stability under various pH conditions and temperature ranges is also a topic of ongoing investigation.

In summary, 1-(4-fluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}cyclopropane-1-carboxamide represents a compelling case study in modern medicinal chemistry. Its CAS No. 1327642-07-8 serves as a gateway to a wealth of scientific data, while its structural features align with contemporary trends in fragment-based drug discovery and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.